Cas no 1363381-85-4 (cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate)

• Product Name: cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
• CAS No: 1363381-85-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD22566259
• CID: 4591041
• PubChem ID: 56648315
• Update Time: 2025-06-15

cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• CIS-TERT-BUTYL 3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
• TRANS-TERT-BUTYL 3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
• tert-Butyl (trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
• trans-(Boc-Amino)-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
• tert-butyl N-(3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
• WT939
• AMY27728
• PB11479
• PB14039
• Q
• AKOS025290184
• 1363381-85-4
• MFCD20923769
• SY098319
• cis-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
• 1338812-41-1
• SCHEMBL18365029
• AKOS025403537
• carbamic acid, N-(trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
• CS-0049650
• EN300-6763788
• SY099910
• TERT-BUTYL N-[(1S,3S)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
• cis-t-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
• trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate, 95%
• DTXSID401124140
• trans-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
• MFCD22566259
• CIS-TERT-BUTYL3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
• Carbamic acid, N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
• AS-72231
• AS-51711
• P13348
• P12875
• 1427460-14-7
• TERT-BUTYL N-[(1R,3R)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
• SCHEMBL23129070
• cis-1-Boc-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
• cis-Tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate?1338812-41-1
• 1,1-dimethylethyl N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
• AC-37148
• SCHEMBL22556977
• cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate

• MDL： MFCD22566259
• Inchi： 1S/C13H25NO3/c1-11(2,3)17-10(16)14-8-12(4,5)9(15)13(8,6)7/h8-9,15H,1-7H3,(H,14,16)
• InChI Key： BRCDKHQTJYOCIF-UHFFFAOYSA-N
• SMILES： OC1C(C)(C)C(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.18344366 g/mol
• Monoisotopic Mass: 243.18344366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6
• Molecular Weight: 243.34

Additional information on cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate

Cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate (CAS No. 1363381-85-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate, identified by its CAS number 1363381-85-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its unique chemical properties and potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including hydroxyl and carbamate moieties, alongside a tetramethylcyclobutyl core, makes this compound a versatile intermediate for various synthetic pathways.

The structural motif of cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate exhibits a high degree of steric hindrance due to the bulky tert-butyl groups and the rigid cyclobutyl ring. This spatial arrangement not only influences its reactivity but also opens up possibilities for tailored interactions with biological targets. The compound's stereochemistry, particularly the cis configuration, plays a crucial role in determining its biological activity and binding affinity to potential receptors or enzymes.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The hydroxyl group in cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate provides a site for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility has made it a valuable building block in the synthesis of more complex molecules with tailored properties.

The tetramethylcyclobutyl moiety contributes to the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems. The high lipophilicity is particularly advantageous for oral bioavailability and membrane permeability, which are critical factors in drug design. Additionally, the steric bulk provided by the tert-butyl groups can enhance binding interactions by creating a favorable microenvironment around key pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies on cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate have revealed insights into its potential interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in metabolic pathways. Such findings are particularly relevant in the context of developing treatments for metabolic disorders and other chronic diseases.

The synthesis of cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate presents unique challenges due to its intricate structure. However, recent developments in synthetic methodologies have made it more accessible than ever before. Transition metal-catalyzed reactions and asymmetric synthesis techniques have been employed to achieve high yields and enantiopurity. These advancements have not only simplified the synthesis but also opened up new avenues for exploring derivatives of this compound.

In the pharmaceutical industry, the demand for innovative intermediates like cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate continues to grow. Its structural features make it a promising candidate for further development into lead compounds for therapeutic agents. Companies and research institutions are actively exploring its potential applications in treating various diseases by modifying its structure and optimizing its pharmacological properties.

The environmental impact of synthesizing such complex molecules is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of compounds like cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate is both efficient and environmentally responsible.

In conclusion, cis-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate (CAS No. 1363381-85-4) represents a fascinating subject of study in chemical and pharmaceutical research. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs and synthetic methodologies. As research continues to uncover its potential applications，this compound is poised to play a significant role in advancing both academic knowledge and industrial innovation.